Cas no 2102411-64-1 (4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID)

• Product Name: 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID
• CAS No: 2102411-64-1
• MF: C₁₉H₂₈N₂O₆
• MW: 380.435425758362
• CID: 5692334
• PubChem ID: 131676777
• Update Time: 2025-06-13

4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2102411-64-1
• 4-(2,2,11,11-tetramethyl-4,9-dioxo-3,10-dioxa-5,8-diazadodecan-6-yl)benzoicacid
• MFCD31555330
• 4-(2,2,11,11-tetramethyl-4,9-dioxo-3,10-dioxa-5,8-diazadodecan-6-yl)benzoic acid
• 4-[1,2-bis[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid
• W13631
• Benzoic acid, 4-[1,2-bis[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
• 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID

• Inchi： 1S/C19H28N2O6/c1-18(2,3)26-16(24)20-11-14(21-17(25)27-19(4,5)6)12-7-9-13(10-8-12)15(22)23/h7-10,14H,11H2,1-6H3,(H,20,24)(H,21,25)(H,22,23)
• InChI Key： IBQVKGJVPPWHPG-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(C(=O)O)=CC=1)CNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 380.19473662g/mol
• Monoisotopic Mass: 380.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 567.7±50.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)

Additional information on 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID

Comprehensive Analysis of 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID (CAS No. 2102411-64-1)

The compound 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID (CAS No. 2102411-64-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tetramethyl backbone and dioxo-diaza functionalities, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in targeted drug delivery systems, particularly in the context of cancer therapeutics and enzyme inhibition.

One of the most searched questions regarding this compound is: "What are the applications of CAS 2102411-64-1 in drug development?" The answer lies in its unique molecular architecture. The presence of both benzoic acid and diazadodecan moieties allows for versatile interactions with biological targets. Recent studies suggest its potential as a protease inhibitor, aligning with the growing demand for novel antiviral agents and anti-inflammatory compounds. This aligns perfectly with current trends in personalized medicine and biomarker research.

From a synthetic chemistry perspective, the tetramethyl groups in 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID contribute to enhanced stability, a feature highly valued in high-throughput screening applications. The compound's logP value and solubility profile are frequently searched parameters, as they directly impact its bioavailability and formulation potential. These characteristics make it particularly relevant in the development of oral therapeutics and topical formulations.

The dioxo-diaza segment of the molecule has drawn attention in computational chemistry circles, with researchers using molecular docking simulations to predict its binding affinities. This approach has become increasingly important in virtual screening protocols, especially since the COVID-19 pandemic accelerated adoption of in silico drug discovery methods. The compound's potential as a scaffold for fragment-based drug design is another hot topic in medicinal chemistry forums.

Quality control aspects of CAS 2102411-64-1 are equally important to researchers. Frequently searched terms include "HPLC methods for 4-(2,2,11,11-tetramethyl-4,9-dioxo-3,10-dioxa-5,8-diazadodecan-6-yl)benzoic acid analysis" and "stability studies of diazadodecan derivatives". These queries reflect the compound's growing importance in preclinical development pipelines. The benzoic acid portion particularly enables straightforward derivatization strategies, making it valuable for prodrug design.

Environmental considerations are increasingly important in chemical research. The biodegradation potential of 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID has become a trending search topic, especially among researchers focused on green chemistry principles. Preliminary data suggests that the compound's ester linkages may offer advantages in terms of environmental persistence compared to more stable aromatic systems.

In the context of intellectual property, there's growing interest in the synthetic routes to CAS 2102411-64-1. Patent databases show increasing activity around diazadodecan derivatives, particularly for central nervous system applications. The compound's structural features make it a candidate for blood-brain barrier penetration, a property highly sought after in neuropharmacology research.

The analytical characterization of 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID presents unique challenges that have spawned numerous research papers. Advanced techniques like 2D NMR and high-resolution mass spectrometry are frequently employed to fully characterize this complex molecule. These methodological aspects are commonly searched by analytical chemists working with heterocyclic compounds.

Looking forward, the potential of CAS 2102411-64-1 in combination therapies is an emerging research direction. Its compatibility with various functional groups and potential for synergistic effects with existing drugs make it particularly interesting in the era of multitarget pharmacology. This aligns with current trends toward polypharmacology approaches in drug discovery.

In conclusion, 4-(2,2,11,11-TETRAMETHYL-4,9-DIOXO-3,10-DIOXA-5,8-DIAZADODECAN-6-YL)BENZOIC ACID represents a fascinating case study in modern medicinal chemistry. Its complex structure offers multiple avenues for exploration, from drug design to material science applications. As research continues to uncover its full potential, this compound will likely remain at the forefront of innovative therapeutic development for years to come.